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Compound of Interest

Compound Name: 4-(4-Cyanophenoxy)butanoic acid

CAS No.: 87411-29-8

Cat. No.: B8774690

Get Quote

4-(4-Cyanophenoxy)butyric acid belongs to the class of phenoxyalkanoic acids, characterized

by an aromatic ring linked via an ether bond to an aliphatic carboxylic acid. This bifunctional

architecture—comprising a rigid, electron-withdrawing cyanophenyl group and a flexible

carboxylic acid chain—makes it a versatile building block in molecular design.

The fundamental properties of this compound are summarized below. These values are critical

for experimental design, dictating choices for solvents, reaction conditions, and analytical

methods.
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Property Value Source

Molecular Formula C₁₁H₁₁NO₃ PubChem[1]

Molecular Weight 205.21 g/mol PubChem[1]

IUPAC Name
4-(4-cyanophenoxy)butanoic

acid
PubChem[1]

CAS Number 87411-29-8 PubChem[1]

Canonical SMILES
C1=CC(=CC=C1C#N)OCCCC

(=O)O
PubChem[1]

Appearance
White to off-white crystalline

solid (predicted)
Inferred from analogs[2]

Melting Point 110-125 °C (predicted range) Inferred from analogs[2]

XLogP3 1.5 PubChem[1]

Note: Experimental physical properties such as melting point and appearance are not widely

published for this specific molecule. The provided values are expert predictions based on

closely related analogs, such as 4-(4-chlorophenoxy)butyric acid (m.p. 115-120 °C) and 4-(4-

aminophenyl)butyric acid (m.p. 121-124 °C).[2] The XLogP3 value suggests moderate

lipophilicity, indicating solubility in a range of organic solvents.

Part 2: Synthesis and Structural Validation
The synthesis of 4-(4-Cyanophenoxy)butyric acid is most logically achieved via the Williamson

ether synthesis. This classic Sₙ2 reaction provides a reliable and high-yielding pathway. The

protocol below is designed as a self-validating system, with clear checkpoints for confirming the

success of each step.

Experimental Protocol: Williamson Ether Synthesis
Principle: This synthesis involves the deprotonation of 4-cyanophenol to form a nucleophilic

phenoxide, which then displaces a halide on an ethyl 4-bromobutyrate. The final step is the

saponification (hydrolysis) of the resulting ester to yield the desired carboxylic acid. The choice

of a weak base like potassium carbonate is crucial; it is strong enough to deprotonate the
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phenol (pKa ~7.9) but not strong enough to prematurely hydrolyze the ester or promote side

reactions. Acetone is an ideal solvent as it is polar aprotic, effectively solvating the cation and

allowing the nucleophile to remain reactive.

Step-by-Step Methodology:

Phenoxide Formation:

To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-

cyanophenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and dry acetone (10 mL

per gram of phenol).

Stir the suspension vigorously at room temperature for 30 minutes. The formation of the

potassium phenoxide salt is the rate-limiting step for the initial phase.

Ether Formation (Sₙ2 Displacement):

Add ethyl 4-bromobutyrate (1.1 eq) to the reaction mixture dropwise.

Heat the mixture to reflux (approx. 56 °C) and maintain for 12-18 hours.

Workflow Validation: Monitor the reaction progress using Thin Layer Chromatography

(TLC) (e.g., 3:1 Hexanes:Ethyl Acetate). The disappearance of the 4-cyanophenol spot

and the appearance of a new, less polar product spot indicates successful ether formation.

Work-up and Isolation of Ester Intermediate:

After cooling to room temperature, filter the mixture to remove the inorganic salts (KBr and

excess K₂CO₃).

Wash the solids with a small amount of acetone.

Concentrate the filtrate under reduced pressure to yield the crude ethyl 4-(4-

cyanophenoxy)butanoate as an oil or low-melting solid. Purification can be achieved via

column chromatography if necessary.

Saponification (Ester Hydrolysis):
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Dissolve the crude ester in a mixture of ethanol and water (e.g., 3:1 v/v).

Add sodium hydroxide (2.0 eq, as a 2M aqueous solution) and stir the mixture at 60 °C for

2-4 hours.

Workflow Validation: Monitor the hydrolysis by TLC until the ester spot is completely

consumed.

Final Isolation and Purification:

Cool the reaction mixture in an ice bath and slowly acidify to pH 2-3 with cold 1M HCl.

The desired carboxylic acid will precipitate as a white solid.

Collect the solid by vacuum filtration, wash thoroughly with cold water to remove inorganic

salts, and dry under vacuum.

Recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl

acetate/hexanes) can be performed to obtain a highly pure product.

Step 1: Phenoxide Formation Step 2: SN2 Reaction Step 3: Hydrolysis Step 4: Final Product

4-Cyanophenol +
K₂CO₃ in Acetone Add Ethyl 4-Bromobutyrate

Stir 30min
Reflux (12-18h)

Heat
Isolate Ester Intermediate

Work-up
Add NaOH/EtOH/H₂O Heat (2-4h) Acidify with HCl

Cool
Filter & Dry 4-(4-Cyanophenoxy)butyric Acid

Click to download full resolution via product page

Diagram: Williamson Ether Synthesis Workflow.

Structural Validation via Spectroscopy
Authoritative confirmation of the final product's structure is achieved through a combination of

NMR and Mass Spectrometry.

¹H NMR Spectroscopy: The proton NMR spectrum provides a definitive fingerprint. Key

expected signals include:
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Aromatic Protons: Two doublets in the ~7.0-7.7 ppm range, characteristic of a para-

substituted benzene ring. The protons ortho to the cyano group will be further downfield.

Methylene Protons: Three distinct multiplets in the ~2.0-4.2 ppm range. The -OCH₂-

protons will be the most deshielded (~4.1 ppm), the -CH₂COOH protons will be next (~2.5

ppm), and the central -CH₂- group will be the most shielded (~2.1 ppm).

Carboxylic Acid Proton: A broad singlet far downfield (>10 ppm), which is exchangeable

with D₂O.

¹³C NMR Spectroscopy: The carbon spectrum confirms the carbon skeleton. Expected

signals include the nitrile carbon (~118 ppm), the carboxylic acid carbonyl (~178 ppm), and

six distinct aromatic carbons, along with the three aliphatic carbons of the butyrate chain.

Mass Spectrometry (MS): Electrospray ionization (ESI) in negative mode would show a

prominent ion for [M-H]⁻ at m/z 204.2, confirming the molecular weight.

Part 3: Applications in Research and Drug
Development
While 4-(4-Cyanophenoxy)butyric acid is not an end-product therapeutic, its value lies in its

utility as a versatile molecular scaffold and linker. Its structure is a composite of two

functionalities widely exploited in medicinal chemistry.

The Butyric Acid Moiety: A Histone Deacetylase (HDAC)
Inhibitor Pharmacophore
Butyric acid itself is a well-documented short-chain fatty acid that acts as a biological response

modifier, most notably through the inhibition of histone deacetylases (HDACs).[3][4] HDACs are

enzymes that remove acetyl groups from histones, leading to chromatin condensation and

transcriptional repression.

Mechanism of Action: HDAC inhibitors prevent this deacetylation, keeping the chromatin in a

relaxed, transcriptionally active state. This can reactivate tumor suppressor genes, induce

cell differentiation, and trigger apoptosis in cancer cells.[5]
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Therapeutic Relevance: This mechanism is the basis for approved cancer therapies and is

being investigated for hemoglobinopathies like sickle cell disease and beta-thalassemia.[4]

The presence of the butyric acid tail in 4-(4-Cyanophenoxy)butyric acid makes it an excellent

starting point for developing novel, targeted HDAC inhibitors. The cyanophenyl group can be

used to explore specific interactions within the HDAC active site or to attach other

pharmacophores.

Gene Regulation Enzymatic Control

Histone Protein

DNA

Relaxed Chromatin
(Transcription ON)

HDAC
(Deacetylation)

Removes Acetyl Group

Tumor Suppressor Gene

Expression

HAT
(Acetylation)

Adds Acetyl Group

Condensed Chromatin
(Transcription OFF)

4-(4-Cyanophenoxy)butyric Acid
(or derivative)

INHIBITS

Click to download full resolution via product page

Diagram: Role of Butyrate Derivatives as HDAC Inhibitors.
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The Phenoxyalkanoic Acid Core: A Proven Linker
Technology
The core structure of a phenoxy group connected to a butyric acid chain is a well-established

"linker" or "handle" in solid-phase synthesis. A prominent example is the Backbone Amide

Linker (BAL), 4-(4-formyl-3,5-dimethoxyphenoxy)butyric acid, which is used to anchor the first

amino acid to a resin for peptide synthesis.[6]

Our title compound can serve a similar purpose. The carboxylic acid can be activated and

coupled to a solid support resin, while the nitrile group on the phenyl ring can be chemically

modified (e.g., reduced to an amine or hydrolyzed to a carboxylic acid) to serve as an

attachment point for a pharmacophore or other molecular fragments. This makes it a valuable

tool for building combinatorial libraries in the drug discovery process.

Part 4: Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 4-(4-Cyanophenoxy)butyric acid is not readily

available, a robust safety protocol can be developed based on the known hazards of its

constituent functional groups: carboxylic acids and aromatic nitriles.

General Hazards: Assumed to be harmful if swallowed or inhaled and may cause skin and

severe eye irritation/damage. The parent compound, butyric acid, is classified as corrosive.

[7]

Handling Precautions:

Use only in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.

Avoid generating dust.

Wash hands thoroughly after handling.

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from strong bases and oxidizing agents.

Hazard Class (Anticipated) Precautionary Statement

Acute Toxicity, Oral
Do not eat, drink or smoke when using this

product.

Skin Corrosion/Irritation Wear protective gloves/protective clothing.

Serious Eye Damage Wear eye protection/face protection.

Respiratory Irritation
Avoid breathing

dust/fume/gas/mist/vapors/spray.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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